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A Literature-Based Comparison of the Properties
of Hexaethylene Glycol Dimethyl Ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physicochemical properties of Hexaethylene
glycol dimethyl ether (also known as Hexaglyme) with its shorter-chain analogues,
Triethylene glycol dimethyl ether (Triglyme) and Tetraethylene glycol dimethyl ether
(Tetraglyme). These high-boiling, polar aprotic solvents, commonly referred to as glymes, are
valued for their ability to solvate cations, rendering them useful in a variety of applications
including organic synthesis, electrochemistry, and pharmaceutical formulations. The
information presented herein is compiled from a comprehensive review of scientific literature
and technical data sheets, with a focus on experimentally determined values.

Comparison of Physicochemical Properties

The following table summarizes the key physical and chemical properties of Hexaethylene
glycol dimethyl ether and its common alternatives. This data facilitates a direct comparison of
their characteristics, aiding in solvent selection for specific research and development
applications.
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Hexaethylene

Triethylene Glycol

Tetraethylene

Property Glycol Dimethyl Dimethyl Ether Glycol Dimethyl
Ether (Hexaglyme) (Triglyme) Ether (Tetraglyme)
CAS Number 1072-40-8 112-49-2[1] 143-24-8[2]
Molecular Formula C14H3007 CsH1804[3] C10H2205[2]
Molecular Weight (
310.38 178.23[3] 222.28|2]
g/mol)
Boiling Point (°C) ~359 (calculated) 216[3] 275.3[2]
Melting Point (°C) -15 (calculated) -45 -30[2]
Density (g/mL at
1.011 (calculated) 0.986 1.009[2]
25°C)
] ) Data not readily
Viscosity (cP at 25°C) ] ~1.9 ~3.8
available
Solubility in Water Miscible Miscible[1] Miscible[2]

Vapor Pressure

Data not readily

available

0.12 kPa (at 20°C)[1]

<0.01 mmHg (at
20°C)

Note: Some properties for Hexaethylene glycol dimethyl ether are based on calculated

values due to a scarcity of publicly available experimental data.

Experimental Protocols for Property Determination

The accurate determination of the physicochemical properties listed above relies on

standardized experimental procedures. Below are detailed methodologies for measuring key

solvent characteristics.

Density Measurement using a Vibrating Tube

Densimeter

A common and precise method for determining the density of liquids is through the use of a

vibrating tube densimeter.[4][5]
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Principle: The principle of this technique is based on the relationship between the density of a
fluid and the oscillation frequency of a U-shaped tube through which the fluid is flowing.[5] A
change in the mass of the fluid within the tube leads to a change in its natural frequency of
vibration.

Procedure:

» Calibration: The instrument is first calibrated using two fluids with accurately known
densities, often air and ultrapure water.[6]

o Sample Introduction: The sample liquid is injected into the clean, dry U-tube, ensuring no air
bubbles are present.

o Temperature Equilibration: The tube is brought to the desired temperature and allowed to
stabilize.

o Measurement: The instrument excites the tube, causing it to oscillate. The frequency of this
oscillation is precisely measured.

o Calculation: The density of the sample is then calculated from the measured oscillation
period, using the calibration constants.[4]
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Workflow for Density Measurement.

Viscosity Measurement using an Ubbelohde Viscometer

The viscosity of glymes can be determined using a capillary viscometer, such as the Ubbelohde
viscometer.[7]

Principle: This method measures the time it takes for a fixed volume of liquid to flow through a
calibrated capillary under the influence of gravity. The kinematic viscosity is then calculated
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from this flow time.
Procedure:

e Preparation: The viscometer is thoroughly cleaned and dried. A specific volume of the
sample liquid is introduced into the viscometer.

o Temperature Control: The viscometer is placed in a constant temperature bath until the
sample reaches the desired temperature.[8]

o Measurement: The liquid is drawn up into the measuring bulb. The time taken for the liquid
meniscus to pass between two marked points on the capillary is measured with a stopwatch.

o Calculation: The kinematic viscosity (v) is calculated using the equation v = K * t, where 'K' is
the viscometer constant and 't' is the flow time. The dynamic viscosity (n) can then be
calculated by multiplying the kinematic viscosity by the density of the liquid (n = v * p).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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